6-(4-Ethylphenyl)-4-methyl-2-pentyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

Specification

• CAS No.: 872840-61-4
• Molecular Formula: C21H27N5O2
• Molecular Weight: 381.48
• IUPAC Name: 6-(4-ethylphenyl)-4-methyl-2-pentyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• Standard InChI: InChI=1S/C21H27N5O2/c1-4-6-7-12-26-19(27)17-18(23(3)21(26)28)22-20-24(13-14-25(17)20)16-10-8-15(5-2)9-11-16/h8-11H,4-7,12-14H2,1-3H3
• Standard InChI Key: AKOAMVBYPPSQIT-UHFFFAOYSA-N
• SMILES: CCCCCN1C(=O)C2=C(N=C3N2CCN3C4=CC=C(C=C4)CC)N(C1=O)C

Introduction

6-(4-Ethylphenyl)-4-methyl-2-pentyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is a complex organic compound belonging to the purine class, which plays a significant role in biochemistry, particularly in nucleic acids. This compound is characterized by its unique structure, featuring an ethylphenyl group and a pentyl chain, contributing to its potential biological activity and applications in medicinal chemistry.

Synthesis

The synthesis of purine derivatives typically involves multi-step organic reactions. Common steps include:

• Starting Materials: Often involve simpler purine or imidazole derivatives.

• Reagents: Specific reagents such as bases (e.g., sodium hydroxide), solvents (e.g., dimethylformamide), and catalysts are used to facilitate reactions.

• Reaction Conditions: Careful control of temperature and pH is crucial for optimizing yield and purity.

Potential Applications

Purine derivatives are known for their roles in biochemistry and potential applications in pharmacology. They can interact with specific biological targets such as enzymes or receptors within cells, making them candidates for drug development.

Research Findings

While specific research findings on 6-(4-Ethylphenyl)-4-methyl-2-pentyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione are not readily available, studies on similar purine derivatives suggest potential biological activities, including cytotoxic effects and interactions with cellular targets.

Data Tables

Given the lack of specific data on this compound, a general table summarizing typical characteristics of purine derivatives can be provided:

Characteristic	Description
Chemical Class	Heterocyclic, Purine Derivative
Molecular Formula	Variable, depends on specific derivative
Molecular Weight	Typically between 300-500 g/mol
Synthesis	Multi-step organic reactions involving bases, solvents, and catalysts
Applications	Potential in pharmacology and biochemistry